Cas no 1805193-68-3 (4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-carboxaldehyde
• CAS No: 1805193-68-3
• MF: C₇H₃F₂IN₂O₃
• MW: 328.011600732803
• CID: 4894162
• Update Time: 2025-10-10

4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C7H3F2IN2O3/c8-6(9)4-1-3(2-13)11-7(10)5(4)12(14)15/h1-2,6H
• InChI Key： BTPAFLPVZRPXEB-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(C=O)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-carboxaldehyde

Research Briefing on 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-carboxaldehyde (CAS: 1805193-68-3)

4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-carboxaldehyde (CAS: 1805193-68-3) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl, iodo, and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The structural complexity and reactivity of this compound make it a valuable building block for constructing pharmacologically relevant scaffolds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-carboxaldehyde as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the difluoromethyl group enhances metabolic stability, while the nitro and iodo substituents facilitate selective cross-coupling reactions, enabling efficient derivatization. The resulting BTK inhibitors exhibited potent activity against resistant B-cell malignancies, with IC50 values in the low nanomolar range. This underscores the compound's utility in addressing unmet medical needs in oncology.

Another notable application was reported in Bioorganic & Medicinal Chemistry Letters (2024), where the compound was employed to develop antimicrobial agents targeting multidrug-resistant Gram-positive bacteria. The aldehyde functionality allowed for Schiff base formation with primary amines, yielding imine derivatives with enhanced membrane permeability. These derivatives showed broad-spectrum activity against Staphylococcus aureus and Enterococcus faecium, with minimal cytotoxicity to human cells. The study emphasized the role of the nitro group in modulating redox potential, a critical factor in bacterial efflux pump inhibition.

From a synthetic chemistry perspective, advancements in transition-metal-catalyzed functionalization of 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-carboxaldehyde have been pivotal. A 2024 ACS Catalysis paper detailed a palladium-catalyzed C–H arylation protocol that leverages the iodo substituent for regioselective coupling. This method achieved >90% yields under mild conditions, enabling rapid diversification of the pyridine core. Such methodologies are accelerating the exploration of structure-activity relationships in medicinal chemistry campaigns.

Ongoing research is investigating the compound's potential in radiopharmaceuticals, where the iodine-125 labeled analog is being evaluated as a PET tracer for tumor imaging. Preliminary data presented at the 2024 SNMMI Annual Meeting indicated high target-to-background ratios in xenograft models, attributed to the difluoromethyl group's favorable pharmacokinetics. This dual diagnostic-therapeutic (theranostic) approach exemplifies the compound's expanding role in precision medicine.

In conclusion, 4-(Difluoromethyl)-2-iodo-3-nitropyridine-6-carboxaldehyde represents a multifunctional chemical entity driving innovation across therapeutic areas. Its unique reactivity profile continues to enable breakthroughs in drug design, with recent studies validating its importance in addressing resistance mechanisms and enabling novel targeting strategies. Future research directions may explore its applications in covalent inhibitor design and as a linchpin for fragment-based drug discovery.